1,2-Dichlorobenzene

Specification

• Description: Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards; EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.; There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.; 1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite.; 1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal.
• CAS No.: 95-50-1
• Molecular Formula: C6H4Cl2
• Molecular Weight: 147 g/mol
• IUPAC Name: 1,2-dichlorobenzene
• Standard InChI: InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H
• Standard InChI Key: RFFLAFLAYFXFSW-UHFFFAOYSA-N
• Impurities: 1,4-dichlorobenzene /at/ 0.5-l% w/w.; High purity grade: less than 0.2% 1,2,4-trichlorobenzene and less than 0.005% monochlorobenzene. Technical grade: less than 19.0% other dichlorobenzenes isomers, less than 1.0% trichlorobenzenes & less than 0.05% monochlorobenzene.
• SMILES: C1=CC=C(C(=C1)Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)Cl)Cl
• Boiling Point: 356.9 °F at 760 mm Hg (NTP, 1992); 180.0 °C; 180.1 °C at 760 mm Hg; 180-183 °C; 357°F
• Colorform: Colorless liquid; Colorless to pale-yellow liquid ...
• Flash Point: 151 °F (NTP, 1992); 155 °F (Open Cup); 151 °F (Closed Cup); 68 °C, closed cup; 74 °C, open cup; 66 °C c.c.; 151°F
• Melting Point: 1 °F (NTP, 1992); -16.7 °C; -17 °C; 1°F